Cas no 2104693-67-4 (3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde)

• Product Name: 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde
• CAS No: 2104693-67-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6546889
• PubChem ID: 165597375
• Update Time: 2025-06-11

3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde
• EN300-1623479
• 2104693-67-4

• Inchi： 1S/C10H16O2/c1-9(2)10(7-11,5-6-12-9)8-3-4-8/h7-8H,3-6H2,1-2H3
• InChI Key： JYSWODRNBCWHEO-UHFFFAOYSA-N
• SMILES： O1CCC(C=O)(C1(C)C)C1CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde

Introduction to 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde (CAS No. 2104693-67-4)

3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2104693-67-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both cyclopropyl and dimethyl groups within its molecular structure imparts distinct electronic and steric properties, making it a versatile intermediate for the development of more complex molecules.

The compound’s structure consists of an oxolane ring substituted with a cyclopropyl group at the 3-position and two methyl groups at the 2-position, along with an aldehyde functional group at the 3-position. This specific arrangement contributes to its reactivity and makes it a valuable building block for constructing more intricate chemical entities. In recent years, there has been growing interest in exploring the synthetic utility of such oxygen-containing heterocycles, particularly in the context of drug discovery and development.

3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde has been studied for its role as a precursor in the synthesis of various pharmacologically relevant compounds. The aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or participating in Michael additions, which are common strategies in medicinal chemistry. Additionally, the cyclopropyl group can serve as a handle for further functionalization, enabling the construction of more complex scaffolds that may exhibit desirable biological activities.

Recent advancements in computational chemistry have facilitated a deeper understanding of the reactivity and potential applications of this compound. Molecular modeling studies suggest that 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde can act as a key intermediate in the synthesis of novel heterocyclic compounds, which are increasingly recognized for their therapeutic potential. For instance, derivatives of this molecule have been explored as candidates for antimicrobial and anti-inflammatory agents.

The pharmaceutical industry has shown particular interest in oxolane derivatives due to their structural similarity to natural products known for their biological activity. The incorporation of substituents like cyclopropyl and dimethyl groups enhances the lipophilicity and metabolic stability of these compounds, which are critical factors in drug design. Furthermore, the aldehyde group provides a versatile site for further chemical modifications, allowing chemists to fine-tune the properties of the final product.

In academic research, 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde has been utilized in studies aimed at developing new synthetic methodologies. Researchers have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal for constructing biaryl structures found in many drugs. These findings highlight the compound’s potential as a scaffold for generating novel therapeutic agents.

The compound’s unique structural features also make it an attractive candidate for studying electronic effects and steric interactions in organic chemistry. By examining its reactivity patterns, scientists can gain insights into how different substituents influence molecular behavior, which is essential for designing more effective drugs. Additionally, its role as an intermediate in multistep syntheses underscores its importance in streamlining drug development processes.

From a synthetic perspective, 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde offers several advantages over traditional building blocks. Its stability under various reaction conditions allows for efficient incorporation into complex molecules without significant degradation. This reliability is particularly valuable in industrial settings where scalability and reproducibility are paramount.

The growing body of literature on this compound reflects its increasing relevance in both academic and industrial research. As computational tools become more sophisticated, researchers are able to predict and optimize synthetic pathways with greater precision. This trend bodes well for future applications of 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde in developing new medicines and materials.

In conclusion, 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde (CAS No. 2104693-67-4) represents a promising compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic possibilities and biological activities associated with this molecule, 3-cyclopropyl-2,2-dimethyloxolane-3-carbaldehyde is poised to play an increasingly important role in future advancements.